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Compound of Interest

Compound Name: C.l. Direct Brown 27

Cat. No.: B1619442

C.l. Direct Brown 27: A Toxicological and Safety
Profile

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.l. Direct Brown 27 (CAS No. 6360-29-8; C.I. 31725) is a trisazo dye for which specific and
comprehensive toxicological data is largely unavailable in publicly accessible literature.[1] This
guide provides a detailed overview of the existing information on C.l. Direct Brown 27 and
presents a safety assessment based on data from closely related and better-studied benzidine-
based azo dyes, particularly C.I. Direct Brown 95. Due to its manufacturing process involving a
benzidine derivative, C.l. Direct Brown 27 is presumed to share toxicological properties with
other benzidine-based dyes, most notably the potential for carcinogenicity. This document
adheres to stringent data presentation and visualization requirements to facilitate a thorough
understanding of the potential risks associated with this compound.

Introduction to C.l. Direct Brown 27

C.l. Direct Brown 27 is classified as a trisazo dye, indicating the presence of three azo bonds
(-N=N-) in its molecular structure.[1] Its chemical formula is C39H24N7Na309S2, with a
molecular weight of 867.75 g/mol .[1] The manufacturing process involves the use of 4-(4-
Aminophenyl)benzenamine, a derivative of benzidine.[1] This structural characteristic is of high
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toxicological significance, as benzidine-based azo dyes are known to be metabolized to
benzidine, a confirmed human carcinogen.

Toxicological Data

Comprehensive toxicological studies specifically for C.I. Direct Brown 27 are not readily
available. Therefore, this section summarizes the toxicological data for C.I. Direct Brown 95, a
structurally related benzidine-based dye, to provide an informed perspective on the potential
hazards of C.l. Direct Brown 27.

Acute Toxicity

Quantitative acute toxicity data for C.l. Direct Brown 27 is not available. For the related
compound, C.I. Direct Brown 95, symptoms of acute exposure may include respiratory distress,
dizziness, headache, nausea, and potential damage to the liver and kidneys.[2][3]

Subchronic Toxicity

A 13-week subchronic toxicity study was conducted by the National Cancer Institute on C.I.
Direct Brown 95 in Fischer 344 rats. The findings from this study are crucial for understanding
the potential long-term health effects.

Table 1: Subchronic Toxicity of C.I. Direct Brown 95 in Fischer 344 Rats

Route of Dose ¥
e
Species Administrat Levels Duration ] Y . Reference
. Findings
ion (ppm)
Hepatocellula
r carcinomas
observed in
] 0, 188, 375, one female
Rat (Fischer )
344 Oral (in feed) 750, 1500, 13 weeks rat at 1500 [2]
3000 ppm. No
tumors in
male rats at
any dose.
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Genotoxicity and Carcinogenicity

The primary toxicological concern for benzidine-based dyes is their carcinogenic potential. This
is attributed to the in vivo metabolic cleavage of the azo bond, which releases free benzidine.

Table 2: Genotoxicity and Carcinogenicity Profile of Benzidine-Based Dyes

Test

Assay Result Conclusion Reference
Substance
) o ) Demonstrated
Carcinogenicity C.I. Direct Brown N ) L
) Positive carcinogenicity in 2]
Bioassay 95 i i
animal studies.
Carcinogenicity o Carcinogenic to
o Benzidine Group 1 [4]
Classification humans.
] Benzidine-based N Metabolized to
Metabolism Positive S [5]
dyes benzidine in vivo.

The National Toxicology Program (NTP) and the International Agency for Research on Cancer
(IARC) have classified benzidine as a known human carcinogen.[6] Azo dyes that are
metabolized to benzidine are therefore considered to be potential human carcinogens.[7]

Experimental Protocols
NCI 13-Week Subchronic Toxicity Study of C.l. Direct
Brown 95

e Test Substance: C.I. Direct Brown 95
e Species: Fischer 344 rats
e Administration: The dye was administered in the feed to both male and female rats.

o Dose Groups: Five dose levels were used: 188, 375, 750, 1500, and 3000 ppm, along with a
control group (0 ppm).

e Duration: 13 weeks.
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o Observations: Animals were monitored for clinical signs of toxicity. At the end of the study, a
complete necropsy was performed, and tissues were examined microscopically for
pathological changes.

o Reference: National Toxicology Program, DHEW Publication No. (NIH) 78-1358.[2][7]

Mechanism of Toxicity: Metabolic Activation of
Benzidine-Based Dyes

The primary mechanism of toxicity for C.l. Direct Brown 27, as inferred from related
compounds, involves the reductive cleavage of the azo bonds by azoreductases. These
enzymes are present in the liver and intestinal microflora. This metabolic process releases
aromatic amines, including the carcinogenic benzidine or its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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